N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride
Overview
Description
N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride is a chemical compound that has been widely studied for its potential use in scientific research. It is a small molecule that has a unique structure and properties, which make it an attractive candidate for various applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride involves the selective inhibition of PKR. PKR is a serine/threonine kinase that is activated by double-stranded RNA, which is produced during viral infection and stress. Activated PKR phosphorylates eukaryotic initiation factor 2 alpha (eIF2α), which leads to the inhibition of protein synthesis and the induction of apoptosis. This compound selectively inhibits PKR by binding to its kinase domain, which prevents its activation and subsequent phosphorylation of eIF2α.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of PKR. By selectively inhibiting PKR, this compound reduces the immune response and inflammation. It has also been shown to induce apoptosis in cancer cells, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride is its selectivity for PKR. This allows for the specific modulation of the immune response and inflammation, which can be useful in various research applications. However, one limitation of this compound is its potential off-target effects, which may affect other cellular processes. Additionally, its use in in vivo studies may be limited due to its low solubility and bioavailability.
Future Directions
There are several future directions for the study of N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride. One potential direction is the development of more potent and selective PKR inhibitors based on its structure. Another direction is the investigation of its potential use in the treatment of viral infections and inflammatory diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects. Overall, this compound has significant potential for various scientific research applications and warrants further investigation.
Scientific Research Applications
N-(Piperidin-4-yl)benzo[d]thiazol-2-amine hydrochloride has been studied for its potential use as a tool compound in various scientific research applications. It has been shown to selectively inhibit the activity of protein kinase R (PKR), an enzyme that plays a role in the cellular response to viral infection and stress. This inhibition has been linked to the modulation of the immune response and the reduction of inflammation. This compound has also been studied for its potential use in cancer research, as it has been shown to induce apoptosis in cancer cells.
Properties
IUPAC Name |
N-piperidin-4-yl-1,3-benzothiazol-2-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S.ClH/c1-2-4-11-10(3-1)15-12(16-11)14-9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWLNHIGGHHXLTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=NC3=CC=CC=C3S2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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